2-(4-chlorophenoxy)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H15ClN2O3/c19-16-1-3-17(4-2-16)24-12-18(22)21-9-13-7-15(10-20-8-13)14-5-6-23-11-14/h1-8,10-11H,9,12H2,(H,21,22)
• InChI Key: HDNYVJDFBCPOKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NCC2=CC(=CN=C2)C3=COC=C3)Cl
• Molecular Formula: C18H15ClN2O3
• Molecular Weight: 342.8 g/mol

Description

2-(4-chlorophenoxy)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide, also known as CFM-2, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. CFM-2 belongs to the class of compounds known as N-(pyridinylmethyl)acetamides, which have been shown to have anti-inflammatory and analgesic properties. In

Scientific Research Applications

Oxidation Reactivity and Synthetic Routes

Studies have explored the synthetic routes and oxidation reactivity of compounds closely related to "2-(4-chlorophenoxy)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide", detailing the production of various products depending on the oxidant and reaction conditions. These findings are crucial for understanding the chemical behavior and potential modifications of the compound (Pailloux et al., 2007).

Reactions with Furan-3-ones

The reactions of some furan-3-ones with diamine derivatives highlight synthetic pathways that could be relevant for derivatives of "2-(4-chlorophenoxy)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide", providing insights into potential applications in creating new compounds with varied biological activities (Sacmacl et al., 2012).

Spectroscopic and Quantum Mechanical Studies

Spectroscopic and quantum mechanical analyses of benzothiazolinone acetamide analogs, including studies on ligand-protein interactions and photovoltaic efficiency, demonstrate the compound's potential in photovoltaic cells and as ligands for protein interactions. This research underscores the versatility of acetamide derivatives in both biological and material sciences (Mary et al., 2020).

Synthesis of Phenoxy Amide Derivatives

Research on the synthesis of N-substituted phenoxy acetamide derivatives, including the effects of solvent polarity on chlorination, provides valuable data on modifying the compound for specific applications. This research may guide the development of new pesticides or other functional materials (Wang et al., 2011).

Antimicrobial Activity

The synthesis and evaluation of novel pyrazoline derivatives, which share structural features with "2-(4-chlorophenoxy)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide", have demonstrated potent antimicrobial activities. These studies suggest that acetamide derivatives could serve as bases for developing new antimicrobial agents, highlighting the potential biomedical applications of such compounds (Ravula et al., 2016).